Cas no 2703746-26-1 ((R)-4-(1-Aminoethyl)-3-chlorobenzonitrile hydrochloride)

• Product Name: (R)-4-(1-Aminoethyl)-3-chlorobenzonitrile hydrochloride
• CAS No: 2703746-26-1
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• CID: 5086213
• PubChem ID: 156022621
• Update Time: 2026-03-02

(R)-4-(1-Aminoethyl)-3-chlorobenzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-4-(1-Aminoethyl)-3-chlorobenzonitrile hydrochloride
• 2703746-26-1
• 4-[(1R)-1-aminoethyl]-3-chlorobenzonitrile;hydrochloride
• 4-[(1R)-1-aminoethyl]-3-chlorobenzonitrile hydrochloride
• 4-((1R)-1-Aminoethyl)-3-chlorobenzenecarbonitrile HCl
• BS-47539
• F76620

• Inchi： 1S/C9H9ClN2.ClH/c1-6(12)8-3-2-7(5-11)4-9(8)10;/h2-4,6H,12H2,1H3;1H/t6-;/m1./s1
• InChI Key： OUPXZWDDFCFSIX-FYZOBXCZSA-N
• SMILES： [C@@H](C1C=CC(C#N)=CC=1Cl)(N)C.Cl

Computed Properties

• Exact Mass: 216.0221037g/mol
• Monoisotopic Mass: 216.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on (R)-4-(1-Aminoethyl)-3-chlorobenzonitrile hydrochloride

(R)-4-(1-Aminoethyl)-3-chlorobenzonitrile Hydrochloride (CAS No. 2703746-26-1): A Comprehensive Overview

(R)-4-(1-Aminoethyl)-3-chlorobenzonitrile Hydrochloride (CAS No. 2703746-26-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chiral center, a chloro substituent, and a nitrile group. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chiral center in (R)-4-(1-Aminoethyl)-3-chlorobenzonitrile Hydrochloride is crucial for its biological activity and selectivity. Chirality plays a vital role in drug design, as enantiomers can exhibit different pharmacological profiles, including varying degrees of efficacy and toxicity. The (R) enantiomer of this compound has been specifically studied for its potential therapeutic benefits, making it an important focus in current research.

The presence of the chloro substituent on the benzene ring contributes to the compound's lipophilicity and can influence its ability to cross biological membranes. This property is particularly relevant in the context of drug delivery, where enhanced lipophilicity can improve the bioavailability and distribution of the compound within the body. Additionally, the chloro group can modulate the compound's interaction with target proteins, potentially enhancing its binding affinity and selectivity.

The nitrile group in (R)-4-(1-Aminoethyl)-3-chlorobenzonitrile Hydrochloride is another key functional group that contributes to its chemical and biological properties. Nitriles are known for their reactivity and can participate in various chemical transformations, such as hydrolysis to form carboxylic acids or reduction to form primary amines. In the context of medicinal chemistry, the nitrile group can serve as a bioisostere for other functional groups, allowing for the optimization of drug candidates through structure-activity relationship (SAR) studies.

Recent research has highlighted the potential applications of (R)-4-(1-Aminoethyl)-3-chlorobenzonitrile Hydrochloride in various therapeutic areas. For instance, studies have shown that this compound exhibits promising activity against certain types of cancer cells. The mechanism of action involves the inhibition of specific enzymes or signaling pathways that are dysregulated in cancer cells. This makes it a potential lead compound for further development as an anticancer agent.

In addition to its anticancer properties, (R)-4-(1-Aminoethyl)-3-chlorobenzonitrile Hydrochloride has also been investigated for its potential use in neurodegenerative diseases. Preclinical studies have demonstrated that this compound can modulate neurotransmitter levels and protect neurons from oxidative stress and apoptosis. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (R)-4-(1-Aminoethyl)-3-chlorobenzonitrile Hydrochloride involves several steps that require precise control over chirality and functional group manipulation. Common synthetic routes include asymmetric synthesis using chiral catalysts or resolving agents to obtain the desired enantiomer. The final step typically involves converting the free base to the hydrochloride salt to improve solubility and stability.

In terms of safety and regulatory considerations, (R)-4-(1-Aminoethyl)-3-chlorobenzonitrile Hydrochloride is subject to standard guidelines for handling and storage of pharmaceutical compounds. It is important to follow good laboratory practices (GLP) and adhere to relevant safety protocols to ensure the safe use and handling of this compound during research and development.

To further advance the understanding and application of (R)-4-(1-Aminoethyl)-3-chlorobenzonitrile Hydrochloride, ongoing studies are focusing on optimizing its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies aim to identify any potential side effects or limitations associated with this compound and guide its development into a viable therapeutic agent.

In conclusion, (R)-4-(1-Aminoethyl)-3-chlorobenzonitrile Hydrochloride (CAS No. 2703746-26-1) is a promising chiral compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including a chiral center, chloro substituent, and nitrile group, make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications, positioning it as a valuable asset in modern drug discovery efforts.